![molecular formula C₁₂H₁₅NO₈ B028251 4-nitrophenyl beta-D-galactofuranoside CAS No. 100645-45-2](/img/structure/B28251.png)
4-nitrophenyl beta-D-galactofuranoside
Overview
Description
4-Nitrophenyl beta-D-galactofuranoside is a widespread component of cell wall polysaccharides in bacteria, protozoa, and fungi, but it is totally absent in mammals . It is a convenient substrate for β-Galactofuranosidase .
Synthesis Analysis
The synthesis of this compound involves stirring galactose at 70°C in pyridine for 1 hour, followed by acetylation with acetic anhydride for 12 hours .Molecular Structure Analysis
The molecular formula of this compound is C12H15NO8 . It is an organic compound containing a phenolic structure attached to a glycosyl moiety .Chemical Reactions Analysis
The catalytic reduction of 4-nitrophenyl (4-NP) has become a benchmark reaction to assess the activity of nanostructured materials .Physical And Chemical Properties Analysis
This compound is a white to light yellow crystalline powder . It has a molecular weight of 301.25 .Scientific Research Applications
Enzyme Inhibition and Parasite Targeting : 1-Thio-beta-D-galactofuranosides, which are related to 4-nitrophenyl beta-D-galactofuranoside, have been identified as effective inhibitors of beta-D-galactofuranosidase. This offers potential for chemotherapeutic targeting of parasite glycoconjugates, suggesting a role in developing treatments against parasitic infections (Marino et al., 1998).
Screening of Enzyme Activity : The chemoenzymatic synthesis of 4-nitrophenyl beta-D-apiofuranoside, a related compound, enables the screening of beta-D-apiofuranosidase activity in various enzymes and plant materials. This is important for understanding the function and regulation of these enzymes in different biological contexts (Kis et al., 2016).
Characterization of Enzymes : Synthesis of 5-deoxy-beta-D-galactofuranosides, closely related to this compound, serves as a tool for the characterization of beta-D-galactofuranosidases. This synthesis process facilitates efficient characterization and understanding of these enzymes (Bordoni et al., 2010).
Diagnostic Assays : A study on 4-nitrophenyl beta-D-galactopyranoside, a similar compound, demonstrated its use in diagnostic assays. The study found a sigmoidal V/Km-pL profile for its hydrolysis by Mg2(+)-enzyme, indicating its potential application in biochemical diagnostics (Selwood & Sinnott, 1990).
Synthetic Routes and Catalytic Studies : Efficient synthetic routes for compounds like 4-nitrophenyl beta-D-fucofuranoside have been developed. These substrates are useful for studies on the catalytic requirements of beta-D-galactofuranosidase, which is critical for understanding the enzymatic mechanisms (Chiocconi et al., 2000).
Mechanism of Action
Target of Action
The primary target of 4-Nitrophenyl Beta-D-Galactofuranoside, also known as 4-Nitrophenylgalactofuranoside, is the enzyme β-D-Galactofuranosidase . This enzyme is responsible for the degradation of Galactofuranosyl (Galf) containing glycoconjugates in certain species .
Mode of Action
This compound acts as a substrate for β-D-Galactofuranosidase . The enzyme cleaves the compound, releasing a galactose residue . This interaction results in the degradation of Galf-containing glycoconjugates .
Biochemical Pathways
The action of this compound affects the metabolic pathways involving Galf-containing glycoconjugates . These glycoconjugates are constituents of microorganisms, some of which are pathogenic, such as Mycobacteria, the trypanosomatids Trypanosoma cruzi and Leishmania, and fungi such as Aspergillus fumigatus . The degradation of these glycoconjugates by β-D-Galactofuranosidase, facilitated by this compound, can disrupt the normal functioning of these organisms .
Pharmacokinetics
Given its role as a substrate for β-d-galactofuranosidase, it can be inferred that the compound is likely to be metabolized by this enzyme .
Result of Action
The action of this compound results in the degradation of Galf-containing glycoconjugates . This can have significant molecular and cellular effects, particularly in the microorganisms that contain these glycoconjugates . The disruption of these glycoconjugates can potentially inhibit the growth and survival of these organisms .
Action Environment
The action of this compound is influenced by environmental factors such as pH . The optimal pH for the action of the β-D-Galactofuranosidase enzyme, which metabolizes the compound, is 5.5 . Therefore, the efficacy and stability of this compound may vary depending on the pH of its environment .
Safety and Hazards
Future Directions
Since β-D-Galactofuranosyl units (β-d-Galf) are constituents of microorganisms, some of them pathogenic, such as Mycobacteria, the trypanosomatids Trypanosoma cruzi and Leishmania, and fungi such as Aspergillus fumigatus, its biosynthesis and metabolism are good targets for chemotherapeutic strategies .
Biochemical Analysis
Biochemical Properties
4-Nitrophenyl Beta-D-Galactofuranoside interacts with several enzymes and proteins. For instance, it exhibits activity for β-D-galactofuranosidase (Gal f -ase) in culture supernatants . This enzyme is able to release galactose residue from galactomannan prepared from the filamentous fungus Aspergillus fumigatus . The interaction between this compound and these enzymes is crucial for its role in biochemical reactions .
Molecular Mechanism
The molecular mechanism of action of this compound involves its interactions with biomolecules and changes in gene expression. For example, it has been found to interact with β-D-galactofuranosidase
properties
IUPAC Name |
(2S,3R,4R,5S)-2-[(1R)-1,2-dihydroxyethyl]-5-(4-nitrophenoxy)oxolane-3,4-diol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO8/c14-5-8(15)11-9(16)10(17)12(21-11)20-7-3-1-6(2-4-7)13(18)19/h1-4,8-12,14-17H,5H2/t8-,9-,10-,11+,12-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMQNVZDXEMOJCW-PZWNZHSQSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(O2)C(CO)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1[N+](=O)[O-])O[C@H]2[C@@H]([C@H]([C@@H](O2)[C@@H](CO)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10905638 | |
Record name | 4-Nitrophenyl hexofuranoside | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10905638 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
301.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
100645-45-2 | |
Record name | 4-Nitrophenylgalactofuranoside | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0100645452 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Nitrophenyl hexofuranoside | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10905638 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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